BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safe Handling & Risk
Management of N,N-Dioctadecylaniline

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N,N-dioctadecylaniline
CAS No.: 72072-19-6
Cat. No.: B3280677
Get Quote
. J

Executive Summary & Chemical Profile

N,N-Dioctadecylaniline (CAS: 72072-19-6) is a specialized tertiary amine featuring an aniline
headgroup flanked by two stearyl (C18) chains. In drug development, it serves as a critical
hydrophobic building block, often utilized in the synthesis of ionizable lipids for Lipid
Nanopatrticle (LNP) delivery systems or as a lipophilic modifier in organic electronics and
interfacial chemistry.

Unlike its short-chain analogs (e.g., N,N-dimethylaniline) which are highly volatile and acutely
toxic, the dioctadecyl chains render this molecule a waxy solid or semi-solid with low volatility.
However, its aniline core necessitates strict controls against oxidation and skin sensitization.

Physicochemical Identity Table
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Property Specification Operational Implication

Use for inventory tracking and

CAS Number 72072-19-6 »
regulatory filing.
High MW (598.1 g/mol )
Molecular Formula Caz2H79N o N
implies low volatility.
) Solid / Semi-solid Waxy texture; difficult to weigh
Physical State ) i ) )
(Sepia/Brown) precisely without static control.
B Insoluble in water; Soluble in Aqueous spill cleanup
Solubility ] ]
THF, DCM, Chloroform. methods are ineffective.
. ) ) N Prone to oxidation (darkening)
Stability Light & Air Sensitive

if stored improperly.

Hazard Assessment (GHS & Mechanistic Insights)

While GHS classifications provide a baseline, a research environment requires understanding
the mechanism of harm.

GHS Classification (Regulation (EC) No 1272/2008)[2]

¢ Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.
o Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.
o Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.

e STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.

The Scientist’s Interpretation: Beyond the Codes

» The "Aniline Effect": Although the long alkyl chains reduce systemic bioavailability compared
to simple aniline, the aromatic amine core retains the potential to induce methemoglobinemia
upon significant exposure. The lipophilic nature allows it to penetrate the stratum corneum,
making H315 (Skin Irritation) a critical control point.
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» Respiratory Risks: As a waxy solid, dust generation is low. However, if heated or dissolved in
volatile solvents (e.g., during LNP formulation), the aerosolized lipid-solvent mixture
becomes a potent respiratory irritant (H335).

o Environmental Persistence: Long-chain fatty amines adsorb strongly to soil and sediment.
While specific aquatic toxicity data for this CAS is limited, structural analogs suggest high
potential for bioaccumulation.

Engineering Controls & Personal Protective
Equipment (PPE)
PPE Matrix: Chemical Compatibility

Do not rely on generic "lab safety" rules. The lipophilic nature of N,N-dioctadecylaniline
degrades certain rubber materials.

Body Part Recommended PPE Rationale

Excellent resistance to fatty
_ Nitrile (Double gloving amines. Latex is permeable to
Hand Protection ] N
recommended) lipophilic compounds and

should be avoided.

Use P95 for weighing

) ) powders. If handling hot
] P95/P100 (Solids) or Organic )
Respiratory ) ) solutions or sprays, an OV
Vapor Cartridge (Solutions) ) )
cartridge is mandatory to

capture solvent/amine vapors.

Safety glasses are insufficient
Eye Protection Chemical Safety Goggles if splashing of the heated melt

or solution occurs.

Cotton coats absorb lipophilic

spills, keeping the irritant
Body Defense Tyvek® Lab Coat or Apron ) i

against the skin. Tyvek repels

it.
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Operational Protocols: Handling & Solubilization

Field-Proven Insight: The primary challenge with N,N-dioctadecylaniline is its waxy, sticky
consistency, which leads to weighing errors and cross-contamination.

Protocol A: Precision Weighing & Transfer

» Static Control: Use an anti-static gun or ionizer bar inside the balance enclosure. The long
alkyl chains generate significant static charge, causing the powder to "jump.”

e Tool Selection: Use PTFE-coated spatulas. The compound sticks aggressively to stainless
steel, leading to loss of mass during transfer.

e Weighing Vessel: Weigh directly into the dissolution vessel (e.g., a volumetric flask or
scintillation vial) to avoid transfer losses.

Protocol B: Solubilization for LNP Formulation

This compound is hydrophobic. Attempting to dissolve it in aqueous buffers (PBS, TRIS) will
result in precipitation and aggregation.

Visual Inspection: 0.2 ym PTFE Filter

Solid N,N-Dioctadecylaniline Select Solvent: Vortex / Sonicate :
. 4 DCM, Chloroform, or Ethanol (heated) (Bath sonicator @ 40°C) No (Re-sonicate Clear Amber Solution? (Remove particulates)

Click to download full resolution via product page

Figure 1: Solubilization workflow ensuring homogeneity and particle-free solutions for
downstream applications.

Storage & Stability

e Oxidation: The aniline nitrogen is electron-rich and prone to oxidation, turning the compound
from off-white/sepia to dark brown/black.

e Requirement: Store under an inert atmosphere (Argon or Nitrogen).

o Temperature: Refrigeration (+2°C to +8°C) is generally sufficient, but -20°C is preferred for
long-term storage (>6 months) to inhibit oxidative degradation.
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« Container: Amber glass vials with PTFE-lined caps. Avoid plastics for long-term storage as
the compound may leach plasticizers.

Emergency Response & Spill Management

Critical Warning: Do NOT use water to clean up spills. The compound is hydrophobic; water will

only spread the contamination.

Spill Cleanup Algorithm

Spill Detected

State of Matter?

N

Solid/Waxy Spill Solution Spill (Solvent)

Scrape with PTFE blade Absorb with Sand/Vermiculite
Do not sweep (dust) (Combustible Solvent Risk)

Wipe surface with
Ethanol or Acetone

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 2: Decision tree for safe spill remediation based on the physical state of the

contaminant.
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First Aid Measures

o Eye Contact: Flush with water for 15 minutes. Crucial: If the material was in a solvent (e.qg.,
chloroform), the solvent causes the immediate damage; the lipid causes persistent irritation.
Seek ophthalmological review.

o Skin Contact: Wash with soap and water.[1][2][3] Plain water is ineffective due to
hydrophobicity. Use a polyethylene glycol (PEG) based skin cleanser if available.

 Inhalation: Move to fresh air. If breathing is difficult, oxygen may be required (monitor for
delayed pulmonary edema if solvent vapors were involved).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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